Cas no 62039-74-1 (1H-Indole-2,7-dicarbonitrile, 3-phenyl-)

• Product Name: 1H-Indole-2,7-dicarbonitrile, 3-phenyl-
• CAS No: 62039-74-1
• MF: C₁₆H₉N₃
• MW: 243.262762784958
• CID: 459935
• PubChem ID: 20374416
• Update Time: 2025-04-19

1H-Indole-2,7-dicarbonitrile, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,7-dicarbonitrile, 3-phenyl-
• 3-phenyl-1H-indole-2,7-dicarbonitrile
• 62039-74-1
• SCHEMBL11626705
• DTXSID90606333

• Inchi： 1S/C16H9N3/c17-9-12-7-4-8-13-15(11-5-2-1-3-6-11)14(10-18)19-16(12)13/h1-8,19H
• InChI Key： BHGKAANEFUOTNY-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C2C=CC=CC=2)C2C=CC=C(C#N)C1=2

Computed Properties

• Exact Mass: 243.07977
• Monoisotopic Mass: 243.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 63.37